Tert-butyl 2-benzyl-4-oxoazetidine-1-carboxylate

• IUPAC Name: tert-butyl 2-benzyl-4-oxoazetidine-1-carboxylate
• InChI: InChI=1S/C15H19NO3/c1-15(2,3)19-14(18)16-12(10-13(16)17)9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3
• InChI Key: BZPBJPAPXUHKJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CC1=O)CC2=CC=CC=C2
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

Molecular Structure Analysis

The molecular weight of “Tert-butyl 2-benzyl-4-oxoazetidine-1-carboxylate” is 261.32. More detailed structural analysis would require specific experimental data or computational modeling, which I currently can’t provide.

Scientific Research Applications

Tert-butyl 2-benzyl-4-oxoazetidine-1-carboxylate has a wide range of uses in scientific research. It is used in the synthesis of a variety of compounds, such as amino acid derivatives, heterocyclic compounds, and pharmaceutically active compounds. It is also used in the study of biochemical and physiological processes, such as enzyme inhibition, protein-protein interactions, and receptor-ligand interactions. It has also been used in the synthesis of various drugs, such as anti-cancer drugs.

Mechanism of Action

Tert-butyl 2-benzyl-4-oxoazetidine-1-carboxylate acts as a competitive inhibitor of enzymes, proteins, and receptors. It binds to the active site of the enzyme, protein, or receptor and prevents the binding of the substrate. This prevents the enzyme, protein, or receptor from performing its normal function, thus inhibiting its activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, thus reducing the metabolism rate of the drug. It has also been shown to inhibit the activity of proteins involved in the transport of drugs, thus reducing the absorption rate of the drug. In addition, it has been shown to inhibit the activity of receptors involved in the binding of drugs, thus reducing the affinity of the drug for the receptor.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-benzyl-4-oxoazetidine-1-carboxylate has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. It is also relatively inexpensive and widely available. However, it has some limitations. It is not very soluble in water, and it is not very stable in the presence of light or oxygen.

Future Directions

Tert-butyl 2-benzyl-4-oxoazetidine-1-carboxylate has a wide range of potential applications in scientific research. It can be used to study the mechanism of action of drugs, to synthesize new compounds with therapeutic potential, and to study the biochemical and physiological effects of drugs. In addition, it can be used to study the structure and function of proteins, enzymes, and receptors. Finally, it can be used to study the structure and function of cell membranes and to develop new drug delivery systems.

Synthesis Methods

Tert-butyl 2-benzyl-4-oxoazetidine-1-carboxylate is synthesized from the reaction of tert-butyl alcohol and benzyl chloride. The reaction is conducted at a temperature of 80-90°C in the presence of a catalyst, such as p-toluenesulfonic acid (PTSA). The reaction proceeds through a nucleophilic substitution of the chlorine atom in the benzyl chloride with the hydroxyl group of the tert-butyl alcohol. The reaction is complete when the desired product, this compound, is obtained.

Safety and Hazards

The safety data sheet for a similar compound, “tert-butyl 2-benzyl-3-oxoazetidine-1-carboxylate”, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s important to handle it with appropriate safety precautions.